Cas no 1033193-99-5 (4-(3,4,5-trifluorophenyl)but-3-en-2-one)

• Product Name: 4-(3,4,5-trifluorophenyl)but-3-en-2-one
• CAS No: 1033193-99-5
• MF: C₁₀H₇F₃O
• MW: 200.157193422318
• CID: 5205387
• PubChem ID: 64269061
• Update Time: 2025-06-08

4-(3,4,5-trifluorophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(3,4,5-trifluorophenyl)-, (3E)-
• 4-(3,4,5-Trifluorophenyl)but-3-en-2-one
• 4-(3,4,5-trifluorophenyl)but-3-en-2-one

• Inchi： 1S/C10H7F3O/c1-6(14)2-3-7-4-8(11)10(13)9(12)5-7/h2-5H,1H3/b3-2+
• InChI Key： MNJNZGMXULKCEI-NSCUHMNNSA-N
• SMILES： CC(=O)/C=C/C1=CC(F)=C(F)C(F)=C1

Computed Properties

• Exact Mass: 200.04489933g/mol
• Monoisotopic Mass: 200.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 4-(3,4,5-trifluorophenyl)but-3-en-2-one

Chemical Profile of 4-(3,4,5-trifluorophenyl)but-3-en-2-one (CAS No. 1033193-99-5)

4-(3,4,5-trifluorophenyl)but-3-en-2-one, identified by its Chemical Abstracts Service (CAS) number 1033193-99-5, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of β-keto esters, characterized by its conjugated system and the presence of a trifluoromethyl group on the phenyl ring. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and molecular design.

The trifluoromethyl group, a key structural moiety in 4-(3,4,5-trifluorophenyl)but-3-en-2-one, imparts unique electronic and steric properties to the molecule. Fluorine atoms are highly electronegative, which leads to significant inductive effects that can modulate the reactivity and binding affinity of the compound. This feature is particularly valuable in medicinal chemistry, where subtle modifications can lead to enhanced pharmacological activity. The presence of three fluorine atoms on the phenyl ring further enhances these effects, making the compound a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding affinity to biological targets. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic properties of drug candidates, leading to better bioavailability and reduced degradation rates. 4-(3,4,5-trifluorophenyl)but-3-en-2-one exemplifies this trend, as its structure suggests potential applications in developing small-molecule inhibitors for various biological pathways.

One of the most compelling aspects of 4-(3,4,5-trifluorophenyl)but-3-en-2-one is its potential as a building block for more complex molecules. The β-keto ester moiety is known to participate in various chemical reactions, including condensation reactions with nucleophiles and enolate formation under basic conditions. These reactivities make it an ideal candidate for constructing heterocyclic compounds or derivatives with enhanced biological activity. Researchers have leveraged similar structures in designing inhibitors targeting enzymes involved in cancer metabolism and inflammation.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for identifying potential drug candidates. 4-(3,4,5-trifluorophenyl)but-3-en-2-one has been subjected to such analyses to evaluate its interactions with various protein targets. Preliminary results indicate that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation pathways. These findings align with the increasing interest in developing selective inhibitors that could offer therapeutic advantages over existing treatments.

The synthesis of 4-(3,4,5-trifluorophenyl)but-3-en-2-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include Friedel-Crafts acylation followed by reduction and subsequent functional group transformations to introduce the trifluoromethyl group. Advances in palladium-catalyzed cross-coupling reactions have also facilitated more streamlined synthetic routes, reducing both reaction times and byproduct formation. Such improvements are crucial for scaling up production while maintaining high yields and purity standards.

In the context of drug discovery pipelines, 4-(3,4,5-trifluorophenyl)but-3-en-2-one serves as a valuable intermediate for generating libraries of compounds for high-throughput screening (HTS). The structural diversity provided by its scaffold allows for rapid exploration of different pharmacological profiles without extensive modifications. This approach has been successfully applied in academic and industrial settings to identify lead compounds with promising therapeutic potential.

The trifluoromethyl group’s influence on electronic properties also extends to its spectroscopic behavior. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct chemical shifts for protons and carbons due to the electron-withdrawing nature of fluorine atoms. This characteristic is exploited during structural elucidation and purity assessment using techniques such as proton-decoupled carbon NMR or heteronuclear single quantum coherence (HSQC). Such analytical methods ensure that researchers working with 4-(3,4,5-trifluorophenyl)but-3-en-2-one obtain reliable data for their studies.

From a medicinal chemistry perspective, understanding how substituents like trifluoromethyl groups influence molecular interactions is critical for optimizing drug candidates. Computational modeling techniques such as molecular dynamics (MD) simulations have been employed to study how 4-(3,4,5-trifluorophenyl)but-3-en-2-one binds to target proteins at an atomic level. These simulations provide insights into binding modes and key interaction points that can guide further structural modifications aimed at improving potency or selectivity.

The versatility of 4-(3,4,5-trifluorophenyl)but-3-en-2-one extends beyond its role as an intermediate; it also finds utility in material science applications where fluorinated compounds contribute to enhanced material properties due to their stability and chemical resistance. For instance， researchers have explored its incorporation into polymer matrices or coatings where its electron-withdrawing effects impart desirable thermal or mechanical characteristics.

In conclusion, 4-(3， 4， 5-trifluorophenyl） but - 3 - en - 2 - one (CAS No． 10331 93 - 99 - 5） represents a fascinating compound with broad applications across pharmaceuticals， materials science， and beyond． Its unique structural features， particularly the presence of three fluorine atoms on an aromatic ring， make it a compelling subject for further research． As computational methods continue to advance， expect more innovative uses emerging from studies like these． The future holds exciting possibilities as scientists explore new ways this molecule can contribute toward developing safer， more effective treatments．